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Compound of Interest

Compound Name: 2-Butoxyethyl chloroacetate

CAS No.: 5330-17-6

Cat. No.: B1618674 Get Quote

Executive Summary
Chloroacetate esters—specifically Methyl Chloroacetate (MCA) and Ethyl Chloroacetate (ECA)

—are ubiquitous alkylating agents in organic synthesis, particularly in the production of

pharmaceuticals (e.g., vitamins, heterocycles) and agrochemicals. While indispensable for their

reactivity, this same chemical potential translates into a severe toxicity profile.

Unlike simple mineral acids or lachrymators, these esters possess a dual-threat mechanism:

immediate lachrymatory incapacitation and delayed systemic metabolic poisoning. This guide

provides a mechanistic analysis of their toxicity, quantitative exposure limits, and self-validating

protocols for safe handling and decontamination.

Chemical Nature & Reactivity
To understand the toxicity, one must understand the electrophilicity of the molecule.

Chloroacetate esters are

-haloesters. The chlorine atom at the alpha position exerts a strong electron-withdrawing
inductive effect (-I), making the alpha-carbon highly susceptible to nucleophilic attack.

Structure:

Reactivity: The carbon-chlorine bond activates the adjacent methylene group. In biological

systems, this "soft" electrophile targets "soft" nucleophiles—primarily the thiol (-SH) groups
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of cysteine residues in critical enzymes.

Toxicological Mechanism
The toxicity of chloroacetate esters is biphasic, involving rapid absorption followed by metabolic

activation and cellular alkylation.

The "Trojan Horse" Entry
The ester functionality renders the molecule lipophilic, allowing it to rapidly permeate the

stratum corneum (skin) and cellular membranes. Once intracellular, ubiquitous non-specific

esterases hydrolyze the ester, releasing the alcohol (methanol or ethanol) and the active

toxicant: Monochloroacetic Acid (MCAA).

Mitochondrial Disruption & Alkylation
Unlike fluoroacetate, which undergoes "lethal synthesis" to block aconitase, chloroacetate

primarily acts as a non-specific alkylating agent.

Glycolytic Inhibition: MCAA alkylates the active site thiols of Glyceraldehyde-3-phosphate

dehydrogenase (GAPDH), halting glycolysis.

Mitochondrial Blockade: It penetrates the mitochondria, inhibiting the Pyruvate

Dehydrogenase Complex (PDC) and depleting cellular glutathione (GSH) reserves.

Energy Failure: The simultaneous blockade of glycolysis and the TCA cycle leads to a rapid

depletion of ATP, resulting in cellular asphyxiation and lactic acidosis.

Mechanistic Pathway Diagram
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Figure 1: The metabolic activation pathway of chloroacetate esters, highlighting the hydrolysis

to MCAA and subsequent mitochondrial failure.

Toxicity Profile & Quantitative Data
The following data summarizes the acute toxicity thresholds. Note the extremely low LD50

values, classifying these as "Highly Toxic."
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Parameter
Methyl
Chloroacetate
(MCA)

Ethyl
Chloroacetate
(ECA)

Clinical
Significance

CAS Number 96-34-4 105-39-5 Unique Identifier

Oral LD50 (Rat) ~107 mg/kg ~180 mg/kg High ingestion hazard

Dermal LD50 (Rat) ~137 mg/kg ~161 mg/kg

Critical: Dermal

toxicity is nearly equal

to oral.

Inhalation LC50 ~210-315 ppm (4h) ~3.8 mg/L (4h)
Potent respiratory

poison

Vapor Pressure 7.6 mmHg @ 25°C 4.9 mmHg @ 25°C

MCA is more volatile

and presents a higher

inhalation risk.

Odor Threshold < 1 ppm < 1 ppm

Sweet/Pungent.

Warning: Olfactory

fatigue occurs rapidly.

Target Organs:

Eyes: Corrosive.[1][2] Permanent damage/blindness possible.[1]

Respiratory System: Pulmonary edema (delayed onset up to 24h).

Cardiovascular: Potential for arrhythmias due to metabolic acidosis.

Safe Handling & Engineering Controls
Permeation Kinetics (The Glove Rule)
Standard Nitrile gloves are insufficient. Due to the low molecular weight and high lipophilicity of

these esters, they permeate standard disposable nitrile gloves in < 10 minutes.

Protocol: Use Laminate Film (e.g., Silver Shield/4H) gloves for primary protection.
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Dexterity Setup: Wear Silver Shield gloves as the inner layer, and standard nitrile gloves as

the outer layer for grip and dexterity.

Ventilation[3]
Mandatory: All operations must occur in a certified chemical fume hood.

Lachrymator Control: If weighing solids or transferring warm liquids, use a sash height of <

12 inches.

Operational Workflow Diagram
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Figure 2: Decision tree for the safe handling and processing of chloroacetate esters.

Emergency Response & Decontamination
Skin Exposure
Immediate Action is Vital. The "burn" may be delayed, but absorption is instant.

Remove: Strip contaminated clothing immediately.[1][3]

Flush: Wash with copious amounts of soap and water for at least 15 minutes.

Note: Unlike Hydrofluoric Acid (HF), Calcium Gluconate is not the antidote. The

mechanism is alkylation, not calcium sequestration.

Neutralize (Secondary): After initial washing, a rinse with 5% Sodium Bicarbonate solution

can help neutralize the hydrolyzed acid on the skin surface.

Medical: Monitor for systemic acidosis (lactate levels).
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Waste Disposal (Quenching Protocol)
Never dispose of active esters directly. They must be chemically destroyed.

Principle: Alkaline hydrolysis converts the toxic ester/halocarbon into the less toxic glycolate

and chloride salt.

Protocol:

Dilute the reaction mixture with an inert solvent (e.g., Toluene or DCM) if not already

dissolved.

Slowly add to a stirring solution of 10-20% NaOH (aq) or Ethanolic KOH.

Caution: This reaction is exothermic. Use an ice bath.

Test pH to ensure it remains > 10. Stir for 2 hours to ensure complete hydrolysis of the C-

Cl bond (conversion to glycolic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Toxicity Profile and Handling of
Chloroacetate Esters]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618674#toxicity-profile-and-handling-precautions-
for-chloroacetate-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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